Cas no 1006349-20-7 (5-methyl-1-{5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylmethyl}-1H-pyrazol-3-amine)

• Product Name: 5-methyl-1-{5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylmethyl}-1H-pyrazol-3-amine
• CAS No: 1006349-20-7
• MF: C₁₀H₁₂F₃N₅
• MW: 259.230991363525
• MDL: MFCD04967743
• CID: 2621304
• PubChem ID: 19576915
• Update Time: 2025-05-20

5-methyl-1-{5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylmethyl}-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1-{5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylmethyl}-1H-pyrazol-3-amine
• GQB34920
• 5-methyl-1-[[5-methyl-3-(trifluoromethyl)pyrazol-1-yl]methyl]pyrazol-3-amine
• 5-methyl-1-{[5-methyl-3-(trifluoromethyl)pyrazol-1-yl]methyl}pyrazol-3-amine
• 1006349-20-7
• 5-Methyl-1-([5-methyl-3-(trifluoromethyl)-1h-pyrazol-1-yl]methyl)-1h-pyrazol-3-amine
• EN300-229138
• 981-673-6
• 5-Methyl-1-((5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)methyl)-1H-pyrazol-3-amine
• 5-methyl-1-{[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]methyl}-1H-pyrazol-3-amine
• STK349347
• AKOS000306652
• BBL039795

• MDL： MFCD04967743
• Inchi： 1S/C10H12F3N5/c1-6-3-8(10(11,12)13)15-17(6)5-18-7(2)4-9(14)16-18/h3-4H,5H2,1-2H3,(H2,14,16)
• InChI Key： CAMUQVGVMQSONY-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)N(CN2C(C)=CC(N)=N2)N=1)(F)F

Computed Properties

• Exact Mass: 259.10447989Da
• Monoisotopic Mass: 259.10447989Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 61.7Ų

Additional information on 5-methyl-1-{5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylmethyl}-1H-pyrazol-3-amine

Introduction to 5-methyl-1-{5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylmethyl}-1H-pyrazol-3-amine (CAS No. 1006349-20-7)

5-methyl-1-{5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylmethyl}-1H-pyrazol-3-amine, with the CAS number 1006349-20-7, is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties.

The molecular structure of 5-methyl-1-{5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylmethyl}-1H-pyrazol-3-amine is characterized by the presence of a trifluoromethyl group and multiple methyl substituents. The trifluoromethyl group is a common functional group in drug design due to its ability to enhance metabolic stability and improve pharmacokinetic properties. The presence of these substituents contributes to the compound's unique chemical and biological properties.

Recent studies have highlighted the potential of 5-methyl-1-{5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylmethyl}-1H-pyrazol-3-amine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 5-methyl-1-{5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylmethyl}-1H-pyrazol-3-amine has also been investigated for its potential as an anticonvulsant agent. Preclinical studies have demonstrated that this compound effectively reduces seizure activity in animal models of epilepsy. The mechanism of action is believed to involve modulation of GABAergic neurotransmission, which is a key pathway in seizure control.

The pharmacokinetic profile of 5-methyl-1-{5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylmethyl}-1H-pyrazol-3-amine has been extensively studied to ensure its suitability for clinical development. Data from in vitro and in vivo experiments indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a long half-life, which are desirable characteristics for a potential drug candidate.

To further evaluate the safety and efficacy of 5-methyl-1-{5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylmethyl}-1H-pyrazol-3-amine, several clinical trials are currently underway. Phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings have paved the way for Phase II trials, which are focused on assessing the compound's efficacy in specific patient populations.

The development of 5-methyl-1-{5-m methyl-trifluorom ethyl)-pyr azol ylm ethyl}-pyr azol amine as a therapeutic agent is part of a broader trend in medicinal chemistry towards the design of multifunctional compounds that can address multiple disease targets simultaneously. This approach, known as multitarget-directed ligand (MTDL) design, aims to improve treatment outcomes by targeting multiple pathways involved in disease progression.

In conclusion, 5-meth yl -{ 5-me th yl -3-( trif luoro me th yl ) -pyr azo l - ylm eth yl } -pyr azo l -amine (CAS No. 1006349 -20 -7) represents a promising lead compound with significant potential for therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in the fields of inflammation and epilepsy. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its eventual use in clinical practice.